- A novel method for the nitration of deactivated aromatic compounds, Perkin 1, 2000, (16), 2753-2758
Cas no 71516-35-3 (2-Methyl-3-nitrobenzonitrile)
2-Methyl-3-nitrobenzonitrile structure
Product Name:2-Methyl-3-nitrobenzonitrile
CAS No:71516-35-3
MF:C8H6N2O2
MW:162.145441532135
MDL:MFCD09025714
CID:548312
PubChem ID:12553822
Update Time:2025-04-19
2-Methyl-3-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-3-nitrobenzonitrile
- Benzonitrile,2-methyl-3-nitro-
- SCHEMBL1343814
- Z1198182382
- BS-29338
- WCA51635
- Benzonitrile, 2-methyl-3-nitro-
- 71516-35-3
- A866424
- MFCD09025714
- EN300-177438
- FT-0682181
- DTXSID90502326
- C13348
- AKOS006291552
- CS-0199465
- FTFQRHBFTRLIND-UHFFFAOYSA-N
- Methyl,cyano(4-nitrophenyl)-
- 180267-23-6
- DB-021335
- DB-265510
- DB-000565
-
- MDL: MFCD09025714
- Inchi: 1S/C8H6N2O2/c1-6-7(5-9)3-2-4-8(6)10(11)12/h2-4H,1H3
- InChI Key: FTFQRHBFTRLIND-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC=C(C#N)C=1C)=O
Computed Properties
- Exact Mass: 162.04300
- Monoisotopic Mass: 162.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- Density: 1.26
- Boiling Point: 269.8℃ at 760 mmHg
- Flash Point: 117°C
- Refractive Index: 1.568
- PSA: 69.61000
- LogP: 2.29808
2-Methyl-3-nitrobenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Methyl-3-nitrobenzonitrile Pricemore >>
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|---|---|---|---|---|---|---|---|---|
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| TRC | M341268-250mg |
2-Methyl-3-nitrobenzonitrile |
71516-35-3 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M341268-500mg |
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$ 65.00 | 2022-06-03 | ||
| TRC | M341268-2.5g |
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71516-35-3 | 2.5g |
$ 210.00 | 2022-06-03 | ||
| Apollo Scientific | OR956279-1g |
2-Methyl-3-nitrobenzonitrile |
71516-35-3 | 98% | 1g |
£15.00 | 2025-02-20 | |
| Apollo Scientific | OR956279-5g |
2-Methyl-3-nitrobenzonitrile |
71516-35-3 | 98% | 5g |
£22.00 | 2025-02-20 | |
| Apollo Scientific | OR956279-10g |
2-Methyl-3-nitrobenzonitrile |
71516-35-3 | 97% | 10g |
£320.00 | 2023-09-02 | |
| abcr | AB285893-5 g |
2-Methyl-3-nitrobenzonitrile, 98%; . |
71516-35-3 | 98% | 5g |
€137.40 | 2022-06-11 |
2-Methyl-3-nitrobenzonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Trifluoroacetic anhydride , Nitric acid Solvents: Acetic anhydride
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Ozone , Nitrogen dioxide Solvents: Acetonitrile ; 3 h, -10 °C
Reference
- Nitration of moderately deactivated arenes with nitrogen dioxide and molecular oxygen under neutral conditions. Zeolite-induced enhancement of regioselectivity and reversal of isomer ratios, Organic & Biomolecular Chemistry, 2003, 1(13), 2326-2335
2-Methyl-3-nitrobenzonitrile Preparation Products
2-Methyl-3-nitrobenzonitrile Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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